Cas no 239-15-6 (Indolo[2,3-a]quinolizine)

Indolo[2,3-a]quinolizine structure

Product Name:Indolo[2,3-a]quinolizine

CAS No:239-15-6

Molecular Formula:C₁₅H₁₀N₂

Molecular Weight:218.2533

CID:238622

PubChem ID:13943966

Indolo[2,3-a]quinolizine Properties

Names and Identifiers

- Indolo[2,3-a]quinolizine
- 239-15-6
- SCHEMBL3112229
- DTXSID50552983
- InChIKey： CMLQXZNMSSZRCH-UHFFFAOYSA-N
- Inchi： InChI=1S/C15H10N2/c1-2-6-13-11(5-1)12-8-10-17-9-4-3-7-14(17)15(12)16-13/h1-10H
- SMILES： C1C2N(C=CC3=C4C(C=CC=C4)=NC3=2)C=CC=1

Computed Properties

Exact Mass: 218.0845
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 218.084398327g/mol
Heavy Atom Count: 17
Complexity: 360
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.8
Topological Polar Surface Area: 17.8Å²

Experimental Properties

PSA: 15.6

Indolo[2,3-a]quinolizine Related Literature

1. Reactions of harmaline (4,9-dihydro-7-methoxy-1-methyl-3H-pyrido[3,4-b]indole) and its derivatives. Part I. Reactions of harmaline with methyl acrylate

Atta-ur-Rahman J. Chem. Soc. Perkin Trans. 1 1972 731
2. 360. Quinolizines. Part I. Synthesis of some indolo[2,3-a]-quinolizine and benz[g]indolo[2,3-a]quinolizine derivatives

E. E. Glover,Gurnos Jones J. Chem. Soc. 1958 1750
3. Fischer indole synthesis applied to the total synthesis of natural products

Majid?M. Heravi,Sahar Rohani,Vahideh Zadsirjan,Nazli Zahedi RSC Adv. 2017 7 52852
4. Exploration of the binding interaction of a potential nervous system stimulant with calf-thymus DNA and dissociation of the drug–DNA complex by detergent sequestration

Pronab Kundu,Saptarshi Ghosh,Nitin Chattopadhyay Phys. Chem. Chem. Phys. 2015 17 17699
5. A stereoselective synthesis of corynantheine-type alkaloids via enamine annulation. Total synthesis of (±)-dihydrocorynantheol and formal total synthesis of (±)-corynantheine and (±)-ajmalicine

Tetsuji Kametani,Naoaki Kanaya,Hiroaki Hino,Shyh-Pyng Huang,Masataka Ihara J. Chem. Soc. Perkin Trans. 1 1981 3168
6. 276. The synthesis of emetine and related compounds. Part IV. A new synthesis of 3-substituted 1,2,3,4,6,7-hexahydro-9,10-dimethoxy-2-oxo-11bH-benzo[a]quinolizines

H. T. Openshaw,Norman Whittaker J. Chem. Soc. 1963 1449
7. Stereocontrolled synthesis of indolo[2,3-a]quinolizines by intramolecular double Michael reaction: proof for stepwise mechanism

Masataka Ihara,Yohhei Ishida,Yuji Tokunaga,Chizuko Kabuto,Keiichiro Fukumoto J. Chem. Soc. Chem. Commun. 1995 2085
8. A diversity oriented four-component approach to tetrahydro-β-carbolines initiated by Sonogashira coupling

Alexei S. Karpov,Frank Rominger,Thomas J. J. Müller Org. Biomol. Chem. 2005 3 4382
9. Gold(i)-catalyzed pathway-switchable tandem cycloisomerizations to indolizino[8,7-b]indole and indolo[2,3-a]quinolizine derivatives

Chengjun Liu,Zenghui Sun,Fukai Xie,Guoduan Liang,Lu Yang,Yaqiao Li,Maosheng Cheng,Bin Lin,Yongxiang Liu Chem. Commun. 2019 55 14418
10. The 6π-azaelectrocyclization of azatrienes. Synthetic applications in natural products, bioactive heterocycles, and related fields

Didier F. Vargas,Enrique L. Larghi,Teodoro S. Kaufman Nat. Prod. Rep. 2019 36 354

Related Categories

Natural Products and Extracts Plant Extracts Plant based Gonioma kamassi

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